Cas no 192702-06-0 (1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester)
192702-06-0 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester
CAS No:192702-06-0
MF:C20H19ClN2O2
MW:354.830064058304
CID:98292
PubChem ID:10247587
Update Time:2025-04-18
1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester
- 1H-Pyrazole-3-carboxylic acid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester
- SCHEMBL5902441
- OQWXYOMLSDASLR-UHFFFAOYSA-N
- DTXSID901125450
- 5-(4-Chloro-3-methyl-phenyl)-1-(4-methyl-benzyl)-1H-pyrazole-3-carboxylic acid methyl ester
- 192702-06-0
- Methyl 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H-pyrazole-3-carboxylate
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- Inchi: 1S/C20H19ClN2O2/c1-13-4-6-15(7-5-13)12-23-19(11-18(22-23)20(24)25-3)16-8-9-17(21)14(2)10-16/h4-11H,12H2,1-3H3
- InChI Key: OQWXYOMLSDASLR-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(C)C=C2)C(C2=CC=C(Cl)C(C)=C2)=CC(C(OC)=O)=N1
Computed Properties
- Exact Mass: 354.11367
- Monoisotopic Mass: 354.1135055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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